Cas no 2680819-31-0 (benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate
• CAS No: 2680819-31-0
• MF: C₁₃H₁₀BrFN₂O₂
• MW: 325.133105754852
• CID: 5627306
• PubChem ID: 165939583
• Update Time: 2025-11-06

benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294542
• benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate
• 2680819-31-0

• Inchi： 1S/C13H10BrFN2O2/c14-10-6-11(12(15)16-7-10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： PQWGBBDTTCMHJU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 323.99097g/mol
• Monoisotopic Mass: 323.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate

Introduction to Benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate (CAS No. 2680819-31-0)

Benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate, a compound with the chemical identifier CAS No. 2680819-31-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and fluoro substituents on the pyridine ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate molecule is particularly noteworthy for its role in the synthesis of targeted therapeutics. Recent studies have highlighted its utility as an intermediate in the preparation of small-molecule inhibitors that modulate critical biological pathways. The benzyl carbamate moiety, in particular, is known for its ability to enhance binding affinity and selectivity, which are essential factors in the development of effective pharmaceutical agents.

In the realm of drug discovery, the< strong>5-bromo-2-fluoropyridine core has emerged as a privileged scaffold due to its versatility in forming hydrogen bonds and π-stacking interactions with biological targets. This structural motif has been extensively explored in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of fluorine atoms into the pyridine ring not only improves metabolic stability but also modulates lipophilicity, thereby influencing drug distribution and efficacy.

Recent advancements in computational chemistry have further elucidated the potential of< strong>Benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate as a lead compound. Molecular docking studies have demonstrated its high binding affinity to various enzyme targets, including protein kinases and transcription factors. These findings suggest that derivatives of this compound may exhibit potent pharmacological activity against a range of diseases, including cancer and inflammatory disorders.

The< strong>CAS No. 2680819-31-0 designation ensures traceability and consistency in laboratory settings, facilitating reproducibility in synthetic protocols and preclinical studies. Researchers have leveraged this compound to develop novel carbamate-based drugs that exhibit improved pharmacokinetic profiles compared to traditional small molecules. The ability to fine-tune physicochemical properties through structural modifications has opened new avenues for optimizing drug-like characteristics.

One particularly intriguing application of< strong>Benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate is in the field of antiviral research. The bromo and fluoro substituents contribute to enhanced binding interactions with viral proteases and polymerases, making this compound a promising candidate for developing antiviral agents with broad-spectrum activity. Preliminary data suggest that derivatives of this molecule may inhibit viral replication by disrupting critical enzymatic processes.

The synthesis of< strong>Benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired pyridine framework efficiently. These methods not only ensure high yields but also minimize byproduct formation, making the process environmentally sustainable.

In conclusion, Benzyl N-(5-bromo-2-fluoropyridin-3-yl)carbamate (CAS No. 2680819-31-0) stands out as a versatile intermediate with significant potential in pharmaceutical innovation. Its unique structural features and biological relevance make it a cornerstone in the development of next-generation therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its role in drug discovery is poised to expand further, solidifying its importance in modern medicinal chemistry.